Bis(1-((1S,2S,5R)-2-isopropyl-5-methylcyclohexyl)-1H-inden-2-yl)zirconium(IV) chloride

• Molecular Formula: C38H50Cl2Zr
• Molecular Weight: 668.9 g/mol
• IUPAC Name: 1-[(1S,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]-1,2-dihydroinden-2-ide;zirconium(4+);dichloride
• InChI: InChI=1S/2C19H25.2ClH.Zr/c2*1-13(2)16-10-8-14(3)12-19(16)18-11-9-15-6-4-5-7-17(15)18;;;/h2*4-7,9,13-14,16,18-19H,8,10,12H2,1-3H3;2*1H;/q2*-1;;;+4/p-2/t2*14-,16+,18?,19+;;;/m11.../s1
• InChI Key: NHQCONCRFNYCBV-TZFJYWRYSA-L
• Isomeric SMILES: C[C@@H]1CC[C@H]([C@H](C1)C2[C-]=CC3=CC=CC=C23)C(C)C.C[C@@H]1CC[C@H]([C@H](C1)C2[C-]=CC3=CC=CC=C23)C(C)C.[Cl-].[Cl-].[Zr+4]
• Canonical SMILES: CC1CCC(C(C1)C2[C-]=CC3=CC=CC=C23)C(C)C.CC1CCC(C(C1)C2[C-]=CC3=CC=CC=C23)C(C)C.[Cl-].[Cl-].[Zr+4]

Description

Bis(1-((1S,2S,5R)-2-isopropyl-5-methylcyclohexyl)-1H-inden-2-yl)zirconium(IV) chloride is an organometallic compound that features a zirconium center coordinated to two indenyl ligands

Preparation Methods

The synthesis of Bis(1-((1S,2S,5R)-2-isopropyl-5-methylcyclohexyl)-1H-inden-2-yl)zirconium(IV) chloride typically involves the reaction of zirconium tetrachloride with the corresponding indenyl ligand. The reaction is usually carried out in an inert atmosphere to prevent oxidation and hydrolysis of the sensitive zirconium center. The reaction conditions often include the use of a solvent such as toluene or tetrahydrofuran (THF) and may require heating to facilitate the formation of the desired product .

Chemical Reactions Analysis

Bis(1-((1S,2S,5R)-2-isopropyl-5-methylcyclohexyl)-1H-inden-2-yl)zirconium(IV) chloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form zirconium oxides or other higher oxidation state species.

Reduction: Reduction reactions can lead to the formation of lower oxidation state zirconium species.

Substitution: Ligand substitution reactions can occur, where the indenyl ligands are replaced by other ligands such as phosphines or amines. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

Bis(1-((1S,2S,5R)-2-isopropyl-5-methylcyclohexyl)-1H-inden-2-yl)zirconium(IV) chloride has several scientific research applications:

Catalysis: It is used as a catalyst in polymerization reactions, particularly in the production of polyolefins.

Materials Science: The compound is explored for its potential in the synthesis of advanced materials with unique properties.

Pharmaceuticals: Research is ongoing into its potential use in the synthesis of pharmaceutical intermediates.

Chemical Synthesis: It serves as a reagent in various organic synthesis reactions, aiding in the formation of complex molecules.

Mechanism of Action

The mechanism by which Bis(1-((1S,2S,5R)-2-isopropyl-5-methylcyclohexyl)-1H-inden-2-yl)zirconium(IV) chloride exerts its effects typically involves the activation of small molecules through coordination to the zirconium center. This activation facilitates various chemical transformations, such as polymerization or catalytic cycles. The molecular targets and pathways involved depend on the specific reaction and conditions employed .

Comparison with Similar Compounds

Similar compounds to Bis(1-((1S,2S,5R)-2-isopropyl-5-methylcyclohexyl)-1H-inden-2-yl)zirconium(IV) chloride include other zirconium-based metallocenes and organometallic complexes. For example:

Dichlorobis(1-neomenthylindenyl)zirconium: This compound also features zirconium coordinated to indenyl ligands but with different substituents, leading to variations in reactivity and applications.

Zirconocene dichloride: A simpler zirconium metallocene with two cyclopentadienyl ligands, commonly used in catalysis. The uniqueness of this compound lies in its specific ligand environment, which can impart distinct reactivity and selectivity in various chemical processes.